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Compound of Interest

Compound Name: Cloxyfonac

Cat. No.: B510477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the spray drift of

Cloxyfonac, a synthetic auxin plant growth regulator. The information is tailored for research

and development applications, offering troubleshooting advice and frequently asked questions

to ensure experimental accuracy and environmental safety.

Frequently Asked Questions (FAQs)
Q1: What is Cloxyfonac and why is spray drift a concern?

A1: Cloxyfonac is a synthetic auxin used as a plant growth regulator to manage fruit set and

size in crops like tomatoes and aubergines.[1] As a potent hormonal substance, off-target drift

can cause unintended physiological effects on non-target plants, leading to experimental

inconsistencies and potential environmental impact. The active acid form of Cloxyfonac is

highly soluble in water and moderately volatile, which can increase the risk of spray drift.[2]

Q2: What are the primary factors influencing Cloxyfonac spray drift?

A2: The primary factors influencing spray drift include:

Droplet Size: Smaller droplets are more susceptible to wind and evaporation. The goal is to

apply the largest droplets that still provide adequate coverage.
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Weather Conditions: Wind speed and direction are critical. High temperatures and low

humidity can increase evaporation and drift potential.

Application Equipment and Setup: Nozzle type, operating pressure, and boom height all

significantly impact drift.

Formulation and Adjuvants: The formulation of the Cloxyfonac solution and the addition of

adjuvants can alter its physical properties, affecting droplet size and drift.

Q3: How can I minimize Cloxyfonac spray drift in my experiments?

A3: A multi-faceted approach is recommended:

Select Appropriate Nozzles: Use low-drift nozzles that produce a coarser droplet spectrum.

Optimize Application Parameters: Lower the spray pressure and boom height. Keep the

sprayer speed low (e.g., less than 10 mph) to minimize turbulence.

Monitor Weather Conditions: Avoid spraying in windy conditions (ideally between 3 and 10

mph) and when the wind is blowing towards sensitive areas. Do not spray during

temperature inversions.

Utilize Drift-Reducing Adjuvants: Incorporate adjuvants designed to increase droplet size and

reduce the formation of fine, drift-prone droplets.

Establish Buffer Zones: Create a no-spray buffer zone around the experimental plot to

protect adjacent sensitive plants.

Q4: What types of adjuvants are effective in reducing spray drift?

A4: Drift reduction agents (DRAs), or drift retardants, are adjuvants that increase the viscosity

of the spray solution, leading to larger droplet sizes. Common types include oil-based

emulsions and solutions containing polymers like polyacrylamide or guar. The choice of

adjuvant should be compatible with the Cloxyfonac formulation and the application equipment.
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Issue Potential Cause(s) Troubleshooting Steps

Observed off-target effects on

adjacent plants.

- Spray drift due to wind. -

Small droplet size. -

Volatilization of Cloxyfonac.

- Confirm wind speed and

direction were within

acceptable limits during

application. - Review nozzle

type and pressure settings;

switch to a lower-drift nozzle if

necessary. - Consider using a

formulation with lower volatility

or applying during cooler parts

of the day.

Inconsistent results across the

experimental plot.

- Uneven spray distribution. -

Clogged or worn nozzles. -

Variable sprayer speed or

boom height.

- Check nozzles for blockages

and wear; replace as needed. -

Calibrate the sprayer to ensure

a uniform spray pattern and

application rate. - Maintain a

consistent speed and boom

height throughout the

application.

Poor efficacy of Cloxyfonac

application.

- Droplet size too large,

leading to poor coverage. -

Incompatible tank-mix partners

(e.g., adjuvants).

- While managing for drift,

ensure droplets are not so

coarse that they bounce off the

target foliage. A balance is

needed. - Conduct a jar test to

ensure compatibility of all tank-

mix components before

application.

Illustrative Data on Adjuvant Impact on Spray Drift
The following table provides an illustrative summary of the potential quantitative impact of

different adjuvant types on Cloxyfonac spray drift. Note: This data is representative and

intended for educational purposes, as specific quantitative data for Cloxyfonac was not

publicly available. Actual results may vary based on specific experimental conditions.
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Adjuvant Type
Active
Ingredient(s)

Typical
Concentration

Potential
Droplet Size
Increase
(VMD*)

Potential Drift
Reduction (%)

Oil Concentrate
Paraffinic oil,

surfactant
1.0 - 2.0% v/v 10 - 20% 20 - 40%

Non-ionic

Surfactant

Alcohol

ethoxylate
0.25 - 0.5% v/v 5 - 15% 15 - 30%

Polymer-based

DRA

Polyacrylamide,

guar gum
0.1 - 0.5% v/v 20 - 50% 40 - 70%

Organosilicone

Surfactant

Trisiloxane

ethoxylate
0.1 - 0.25% v/v 5 - 10% 10 - 25%

*VMD: Volume Median Diameter

Experimental Protocols
Protocol: Field Evaluation of Cloxyfonac Spray Drift
This protocol outlines a methodology for conducting a field study to quantify the spray drift of a

Cloxyfonac solution.

1. Objective: To measure the downwind deposition of a Cloxyfonac spray solution under

specific application and environmental conditions.

2. Materials:

Cloxyfonac formulation

Selected adjuvant(s)

Tracer substance (e.g., a fluorescent dye)

Spray application equipment (e.g., backpack sprayer or research plot sprayer)

Samplers (e.g., Mylar cards, water-sensitive paper)
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Meteorological station to record wind speed and direction, temperature, and relative humidity

Analytical instrumentation for quantifying the tracer (e.g., fluorometer or LC-MS/MS)

3. Methodology:

Site Selection: Choose a test site with a uniform surface and a clear downwind area free of

obstructions.

Sampler Placement: Arrange samplers on the ground at predetermined distances downwind

from the intended spray path (e.g., 1m, 2.5m, 5m, 10m, 20m).

Spray Solution Preparation: Prepare the Cloxyfonac spray solution, including the selected

adjuvant and a known concentration of the tracer.

Application:

Record the meteorological conditions before, during, and after the application.

Apply the spray solution along a single pass upwind of the sampler line, maintaining a

constant speed and boom height.

Sample Collection: After the spray has settled, carefully collect the samplers and store them

in labeled, sealed containers, protected from light if using a fluorescent tracer.

Analysis:

Extract the tracer from the samplers using an appropriate solvent.

Quantify the amount of tracer on each sampler using the designated analytical method.

Data Interpretation: Calculate the amount of Cloxyfonac deposited at each downwind

distance based on the concentration of the tracer in the original spray solution.

Visualizations
Cloxyfonac Mode of Action: Auxin Signaling Pathway
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Cloxyfonac (Synthetic Auxin) SCF-TIR1/AFB
Ubiquitin Ligase Complex

Binds to and activates Aux/IAA Repressor

Targets for ubiquitination
and degradation Auxin Response Factor (ARF)Represses Auxin Response GenesActivates transcription Plant Growth Response

(e.g., Fruit Development)
Leads to

Click to download full resolution via product page

Caption: Cloxyfonac mimics natural auxin, leading to the degradation of repressor proteins

and gene activation.

Experimental Workflow: Spray Drift Field Study
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Start: Define Objectives

1. Site Selection & Setup

2. Prepare Cloxyfonac
+ Tracer Solution

3. Monitor Weather

4. Spray Application

5. Collect Downwind Samplers

6. Tracer Quantification
(e.g., LC-MS/MS)

7. Calculate Drift Deposition

End: Report Results

Click to download full resolution via product page

Caption: A systematic workflow for conducting a Cloxyfonac spray drift field study.
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Troubleshooting Logic for Off-Target Effects

Problem:
Off-Target Effects Observed

Were wind speeds > 10 mph
or direction towards sensitive area?

Was a low-drift nozzle used
at appropriate pressure?

No

Solution:
Apply only in favorable

weather conditions.

Yes

Was a drift-reducing
adjuvant included?

Yes

Solution:
Select appropriate nozzle

and lower pressure.

No

Solution:
Incorporate a suitable

drift retardant.

No

Root Cause Identified

Yes

Click to download full resolution via product page
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Caption: A decision tree for troubleshooting the causes of off-target Cloxyfonac spray drift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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